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Compound of Interest

Compound Name: TIC10g

Cat. No.: B15614431 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling of TIC10g (also

known as ONC201), an investigatory small molecule inhibitor. The information herein is

intended to supplement, not replace, a thorough risk assessment and adherence to all

institutional and regulatory safety protocols.

Personal Protective Equipment (PPE)
Given that TIC10g is an investigational compound with potential cytotoxic effects, a cautious

approach to personal protection is paramount. The following PPE is recommended for all

laboratory procedures involving this compound.
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Activity Recommended PPE Rationale

Weighing and Dispensing

(Powder)

- Full-face powered air-

purifying respirator (PAPR) or

a certified N95 respirator with a

face shield.- Disposable solid-

front lab coat with tight-fitting

cuffs.- Double-gloving with

nitrile gloves.- Disposable

sleeves.- Safety glasses or

goggles (if not using a full-face

respirator).

High risk of aerosolization and

inhalation of potent powders.

Full respiratory and skin

protection is essential. Double-

gloving provides an additional

barrier against contamination.

Solution Preparation

- Chemical fume hood or other

ventilated enclosure.- Lab

coat.- Safety glasses with side

shields or chemical splash

goggles.- Chemical-resistant

nitrile gloves.

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills remains.

Engineering controls are the

primary means of protection.

General Laboratory Operations
- Lab coat.- Safety glasses.-

Nitrile gloves.

Standard laboratory practice to

protect against incidental

contact.

Operational Plan: Step-by-Step Guidance
A systematic workflow is essential for the safe handling of TIC10g from receipt to disposal.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store TIC10g in a cool, dry, and well-ventilated area, away from incompatible materials.

For long-term storage, refer to the manufacturer's recommendations, which are typically at

-20°C or -80°C.

The storage area should be clearly labeled as containing a potent compound.
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Preparation of Solutions:

All handling of powdered TIC10g should be conducted in a certified chemical fume hood

to minimize inhalation exposure.

Use a dedicated set of non-sparking tools for weighing and dispensing.

When preparing solutions, add the solvent to the powdered compound slowly to avoid

splashing. TIC10g is soluble in DMSO and ethanol.

Ensure all containers are clearly labeled with the compound name, concentration, solvent,

and date of preparation.

Experimental Use:

Conduct all experiments involving TIC10g in a well-ventilated area, preferably within a

fume hood.

Avoid skin contact by wearing appropriate gloves and a lab coat.

After handling, wash hands thoroughly with soap and water.

Spill Management:

In the event of a spill, evacuate the immediate area and prevent others from entering.

Wear appropriate PPE, including respiratory protection, before attempting to clean the

spill.

For small powder spills, gently cover with a damp paper towel to avoid raising dust, then

wipe up. For liquid spills, absorb with an inert material.

Place all contaminated materials in a sealed, labeled hazardous waste container.

Clean the spill area with a suitable detergent and water.

Disposal Plan
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Proper disposal of TIC10g and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Chemical Waste:

All unused TIC10g, whether in solid or solution form, must be disposed of as hazardous

chemical waste.

Collect all waste in a clearly labeled, sealed, and compatible container. Do not mix with

other waste streams unless compatibility is known.

Contaminated Materials:

All disposable items that have come into contact with TIC10g, including gloves, pipette

tips, vials, and lab coats, should be considered contaminated.

Place these items in a dedicated, sealed hazardous waste bag or container.

Decontamination:

All non-disposable equipment and surfaces should be decontaminated after use. A

thorough wash with an appropriate solvent followed by a detergent solution is

recommended.

Final Disposal:

All hazardous waste must be disposed of through your institution's environmental health

and safety (EHS) office, in accordance with local, state, and federal regulations. This

typically involves incineration by a licensed hazardous waste management company.[1][2]

[3][4]

Signaling Pathway and Experimental Workflow
Below are diagrams illustrating the mechanism of action of TIC10g and a general workflow for

its in vitro testing.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15614431?utm_src=pdf-body
https://www.benchchem.com/product/b15614431?utm_src=pdf-body
https://www.benchchem.com/product/b15614431?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5983321/
https://www.oncotarget.com/article/11814/text/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6366666/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7588802/
https://www.benchchem.com/product/b15614431?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


TIC10g (ONC201) Signaling Pathway
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Caption: Mechanism of action of TIC10g (ONC201) leading to apoptosis.[2][5][6][7]
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In Vitro Experimental Workflow for TIC10g
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Caption: A general workflow for in vitro testing of TIC10g's effect on cancer cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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